Cas no 1261592-34-0 (2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261592-34-0
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• CID: 4764376
• Update Time: 2025-09-21

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine
• 2-fluoro-5-[4-(trifluoromethoxy)phenyl]pyridine
• Y3988

• Inchi： 1S/C12H7F4NO/c13-11-6-3-9(7-17-11)8-1-4-10(5-2-8)18-12(14,15)16/h1-7H
• InChI Key： SIYXRLWNYOOUNO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261592-34-0)

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine, identified by its CAS number 1261592-34-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a trifluoromethoxy group, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.

The synthesis and characterization of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine have been extensively studied in recent years. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic and pharmacodynamic properties. In particular, the electron-withdrawing nature of fluorine can enhance the metabolic stability of drugs, while also influencing their binding affinity to biological targets. The trifluoromethoxy group further contributes to the molecule's lipophilicity and binding interactions, making it an attractive candidate for further functionalization.

In the realm of drug discovery, 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine has been explored as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the design of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with the enzyme active site. The presence of both fluorine and trifluoromethoxy groups enhances the compound's binding affinity and selectivity, making it a promising candidate for further optimization.

One of the most compelling aspects of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine is its versatility in medicinal chemistry. Researchers have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS). These libraries have been used to identify novel lead compounds with therapeutic potential. The structural diversity provided by the combination of fluorine and trifluoromethoxy substituents allows for fine-tuning of biological activity, enabling the development of more effective and selective drugs.

The role of computational chemistry in the study of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand the molecular interactions and optimize the compound's design. These techniques provide insights into the binding mechanisms and help predict the pharmacological properties of new derivatives. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and improve the efficiency of lead optimization.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine. New synthetic routes have been developed that offer higher yields and improved purity, making it more accessible for pharmaceutical applications. These improvements have enabled researchers to explore more complex derivatives and expand the chemical space available for drug discovery. The ability to efficiently synthesize this compound and its analogs has opened up new avenues for therapeutic development.

The biological activity of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine has been extensively evaluated in various preclinical models. Studies have shown that this compound exhibits inhibitory effects on several kinases, including those involved in cancer progression and inflammation. The precise modulation of kinase activity by this compound suggests its potential as a therapeutic agent for treating these conditions. Additionally, preliminary studies have explored its effects on other biological targets, providing further insights into its therapeutic scope.

The safety profile of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine is another critical aspect that has been examined in recent research. Toxicological studies have been conducted to assess its acute and chronic toxicity, as well as its potential for drug-drug interactions. These studies are essential for ensuring that any future therapeutic applications are safe and effective for patients. The results from these studies have been promising, indicating that this compound has a favorable safety profile when used at appropriate doses.

The future directions for research on 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine are numerous and exciting. Further exploration of its biological activities will be crucial for identifying new therapeutic applications. Additionally, developing new synthetic strategies to expand its chemical diversity will be an important focus area. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more effective drugs based on this promising scaffold.